Cas no 1368413-75-5 (3-methyl-2-(2,4,5-trimethylphenyl)butanoic acid)

• Product Name: 3-methyl-2-(2,4,5-trimethylphenyl)butanoic acid
• CAS No: 1368413-75-5
• MF: C₁₄H₂₀O₂
• MW: 220.307404518127
• CID: 6231615
• PubChem ID: 64985084
• Update Time: 2025-10-29

3-methyl-2-(2,4,5-trimethylphenyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-methyl-2-(2,4,5-trimethylphenyl)butanoic acid
• 1368413-75-5
• AKOS014316078
• EN300-1137826
• CS-0273441

• Inchi： 1S/C14H20O2/c1-8(2)13(14(15)16)12-7-10(4)9(3)6-11(12)5/h6-8,13H,1-5H3,(H,15,16)
• InChI Key： YLVWMDWRMUGLGU-UHFFFAOYSA-N
• SMILES： OC(C(C1C=C(C)C(C)=CC=1C)C(C)C)=O

Computed Properties

• Exact Mass: 220.146329876g/mol
• Monoisotopic Mass: 220.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Aromatic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Aromatic monoterpenoids

Additional information on 3-methyl-2-(2,4,5-trimethylphenyl)butanoic acid

Research Update on 3-Methyl-2-(2,4,5-trimethylphenyl)butanoic Acid (CAS: 1368413-75-5)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the growing interest in 3-methyl-2-(2,4,5-trimethylphenyl)butanoic acid (CAS: 1368413-75-5), a compound with potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this molecule, focusing on its synthesis, biological activity, and potential applications in drug development.

The compound, characterized by its unique structural features, has been the subject of several recent studies due to its promising pharmacological properties. Researchers have explored its role as a modulator of specific biological pathways, particularly in the context of inflammatory and metabolic disorders. The synthesis of 3-methyl-2-(2,4,5-trimethylphenyl)butanoic acid has been optimized to improve yield and purity, with recent publications detailing novel catalytic methods and green chemistry approaches.

In vitro and in vivo studies have demonstrated that 3-methyl-2-(2,4,5-trimethylphenyl)butanoic acid exhibits significant anti-inflammatory activity, potentially through the inhibition of key enzymes such as cyclooxygenase-2 (COX-2). Additionally, its metabolic stability and pharmacokinetic profile have been investigated, revealing favorable properties for further drug development. These findings suggest that the compound could serve as a lead structure for the design of new therapeutic agents targeting chronic inflammatory conditions.

Recent collaborations between academic institutions and pharmaceutical companies have accelerated the exploration of 3-methyl-2-(2,4,5-trimethylphenyl)butanoic acid's potential. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the compound's efficacy in reducing oxidative stress in neuronal cells, hinting at its possible application in neurodegenerative diseases. Furthermore, computational modeling studies have provided insights into the molecular interactions between the compound and its biological targets, facilitating the rational design of derivatives with enhanced activity.

Despite these promising developments, challenges remain in the clinical translation of 3-methyl-2-(2,4,5-trimethylphenyl)butanoic acid. Issues such as bioavailability and selectivity need to be addressed through further structural optimization and formulation studies. Ongoing research is also exploring the compound's potential in combination therapies, where it may synergize with existing drugs to improve therapeutic outcomes.

In conclusion, 3-methyl-2-(2,4,5-trimethylphenyl)butanoic acid (CAS: 1368413-75-5) represents a compelling area of research in chemical biology and medicinal chemistry. Its diverse biological activities and potential therapeutic applications warrant continued investigation, with the ultimate goal of developing novel treatments for a range of diseases. Future studies should focus on elucidating its mechanism of action, optimizing its pharmacological properties, and advancing it through preclinical and clinical development.